Cas no 2137803-93-9 ((5-cyclopentyl-1,2-oxazol-3-yl)methanesulfonyl chloride)

• Product Name: (5-cyclopentyl-1,2-oxazol-3-yl)methanesulfonyl chloride
• CAS No: 2137803-93-9
• MF: C₉H₁₂ClNO₃S
• MW: 249.714480400085
• CID: 6244188
• PubChem ID: 165480328
• Update Time: 2025-11-06

(5-cyclopentyl-1,2-oxazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-cyclopentyl-1,2-oxazol-3-yl)methanesulfonyl chloride
• 2137803-93-9
• EN300-1117437

• Inchi： 1S/C9H12ClNO3S/c10-15(12,13)6-8-5-9(14-11-8)7-3-1-2-4-7/h5,7H,1-4,6H2
• InChI Key： ILQMXLHGENJCAR-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C2CCCC2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 249.0226421g/mol
• Monoisotopic Mass: 249.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.6Ų

Additional information on (5-cyclopentyl-1,2-oxazol-3-yl)methanesulfonyl chloride

Introduction to (5-Cyclopentyl-1,2-Oxazol-3-Yl)Methanesulfonyl Chloride (CAS No: 2137803-93-9)

(5-Cyclopentyl-1,2-Oxazol-3-Yl)Methanesulfonyl Chloride, also known by its CAS number 2137803-93-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclopentyl group attached to a 1,2-Oxazole ring system and a methanesulfonyl chloride moiety. The combination of these structural elements makes it a versatile molecule with potential applications in various chemical and biological contexts.

The synthesis of (5-Cyclopentyl-1,2-Oxazol-3-Yl)Methanesulfonyl Chloride involves advanced organic chemistry techniques, including nucleophilic substitution and cyclization reactions. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity, ensuring that the compound meets the high standards required for research and industrial applications.

One of the most promising areas of research involving this compound is its role in drug design and development. The 1,2-Oxazole ring system is known for its ability to act as a bioisostere for other heterocyclic structures, potentially offering new avenues for creating bioactive molecules with improved pharmacokinetic properties. Additionally, the methanesulfonyl chloride group provides reactivity that can be harnessed in various coupling reactions, making this compound a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties and molecular interactions of (5-Cyclopentyl-1,2-Oxazol-3-Yl)Methanesulfonyl Chloride. Quantum mechanical calculations have revealed insights into its stability and reactivity under different conditions, which are crucial for understanding its behavior in chemical reactions and biological systems.

In terms of applications, this compound has shown potential in the development of novel therapeutic agents targeting various diseases. For instance, studies have explored its ability to modulate enzyme activity or interact with specific receptors, suggesting its role as a lead compound in drug discovery programs.

The cyclopentyl group attached to the 1,2-Oxazole ring contributes to the molecule's lipophilicity and stability, which are desirable properties for drug candidates. Furthermore, the methanesulfonyl chloride group enables the formation of stable sulfonamides upon reaction with amines or other nucleophiles, opening up possibilities for creating diverse derivatives with tailored functionalities.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of (5-Cyclopentyl-1,2-Oxazol-...